Cas no 128140-82-9 (1-(Difluoromethoxy)-4-iodobenzene)

• Product Name: 1-(Difluoromethoxy)-4-iodobenzene
• CAS No: 128140-82-9
• MF: C₇H₅F₂IO
• MW: 270.015281438828
• MDL: MFCD00085008
• CID: 136270
• PubChem ID: 2737008
• Update Time: 2025-05-22

1-(Difluoromethoxy)-4-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Difluoromethoxy)-4-iodobenzene
• 4-(Difluoromethoxy)iodobenzene
• 4-Iodo-1-(difluoromethoxy)benzene
• Benzene,1-(difluoromethoxy)-4-iodo-
• 4-(Difluoromethoxy)-1-iodobenzene
• 4-(Difluoromethoxy)iodobenzene98%
• 4-(Difluoromethoxy)iodobenzene 98%
• 1-(Difluoromethoxy)-4-iodobenzene98%
• 1-Difluoromethoxy-4-iodobenzene
• PS-7284
• A805790
• AKOS005259182
• CK1201
• SCHEMBL181946
• CS-W004132
• 4-(difluoromethoxy)phenyl iodide
• 128140-82-9
• difluoromethoxy-4-iodobenzene
• SY030020
• J-005567
• MFCD00085008
• Benzene, 1-(difluoromethoxy)-4-iodo-
• 4-iodo(difluoromethoxy)benzene
• DTXSID80371765
• 1-difluoromethoxy-4-iodo-benzene
• FT-0616749
• 4-difluoromethoxy-1-iodo-benzene
• EN300-3296746

• MDL： MFCD00085008
• Inchi： 1S/C7H5F2IO/c8-7(9)11-6-3-1-5(10)2-4-6/h1-4,7H
• InChI Key： KBNPQVHJUYEJIZ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)OC(F)F

Computed Properties

• Exact Mass: 269.93500
• Monoisotopic Mass: 269.935
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.839
• Boiling Point: 230 ºC
• Flash Point: 93 ºC
• Refractive Index: n20/D 1.548(lit.)
• PSA: 9.23000
• LogP: 2.89260
• Solubility: Not determined

1-(Difluoromethoxy)-4-iodobenzene Security Information

• Hazard Statement： Irritant
• WGK Germany：3
• Hazard Category Code： 38
• Safety Instruction： S37
• Hazardous Material Identification：
• Risk Phrases：R38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(Difluoromethoxy)-4-iodobenzene

Recent Advances in the Application of 1-(Difluoromethoxy)-4-iodobenzene (CAS: 128140-82-9) in Chemical Biology and Pharmaceutical Research

1-(Difluoromethoxy)-4-iodobenzene (CAS: 128140-82-9) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. The unique presence of both difluoromethoxy and iodo functional groups makes it a valuable building block for the development of novel therapeutic agents and diagnostic tools.

Recent studies have highlighted the role of 1-(Difluoromethoxy)-4-iodobenzene in the synthesis of radiolabeled compounds for positron emission tomography (PET) imaging. Researchers have successfully incorporated this compound into tracer molecules that target specific receptors in the brain, enabling non-invasive visualization of neurological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in developing a PET tracer for the serotonin transporter (SERT), which is implicated in depression and anxiety disorders.

In addition to its imaging applications, 1-(Difluoromethoxy)-4-iodobenzene has been employed in the design of small-molecule inhibitors for protein-protein interactions (PPIs). A recent breakthrough published in Nature Chemical Biology (2024) showcased its use in creating a potent inhibitor of the NF-κB signaling pathway, which plays a critical role in inflammation and cancer. The difluoromethoxy group was found to enhance the metabolic stability of the inhibitor, while the iodo moiety facilitated further derivatization for structure-activity relationship (SAR) studies.

The compound's synthetic versatility has also been explored in the development of agrochemicals. A 2024 study in ACS Agricultural Science & Technology reported its incorporation into a new class of fungicides with improved efficacy against resistant strains of plant pathogens. The difluoromethoxy group contributed to the compounds' lipophilicity, enhancing their penetration through fungal cell walls.

Despite these advancements, challenges remain in the large-scale production and purification of 1-(Difluoromethoxy)-4-iodobenzene. Recent process chemistry research (Organic Process Research & Development, 2023) has focused on optimizing its synthesis to improve yield and reduce environmental impact. Green chemistry approaches, including catalytic iodination methods, have shown promise in addressing these issues.

Looking ahead, the unique properties of 1-(Difluoromethoxy)-4-iodobenzene position it as a valuable tool for drug discovery and chemical biology. Ongoing research is exploring its potential in targeted drug delivery systems and as a scaffold for covalent inhibitors. As synthetic methodologies continue to advance, this compound is expected to play an increasingly important role in the development of next-generation therapeutics and diagnostic agents.